Cas no 76822-56-5 ((16R)-Mexiprostil)

• Product Name: (16R)-Mexiprostil
• CAS No: 76822-56-5
• CID: 2696491
• Update Time: 2025-05-21

(16R)-Mexiprostil Chemical and Physical Properties

Names and Identifiers

• methyl 7-[(1R,2R,3R)-2-[(E,3R,4R)-3,4-dihydroxy-4-methoxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]heptanoate
• (16R)-Mexiprostil

Additional information on (16R)-Mexiprostil

Professional Introduction to (16R)-Mexiprostil and CAS No. 76822-56-5

(16R)-Mexiprostil is a synthetic analog of prostaglandin E1 (PGE1), widely recognized for its pharmacological properties in the management of gastrointestinal disorders. With the CAS number CAS No. 76822-56-5, this compound has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and therapeutic potential. This introduction delves into the compound's chemical properties, mechanism of action, recent research findings, and its clinical applications.

The chemical structure of (16R)-Mexiprostil is characterized by a specific stereochemical configuration at the 16th carbon atom, which contributes to its enhanced bioavailability and prolonged duration of action compared to native PGE1. This stereochemistry is crucial in determining its efficacy and safety profile, making it a subject of extensive interest in medicinal chemistry. The compound belongs to the class of prostaglandin analogs, which are known for their ability to interact with specific prostaglandin receptors, primarily the EP1, EP2, EP3, and FP receptors.

In terms of pharmacological activity, (16R)-Mexiprostil exhibits potent gastroprotective effects by stimulating mucus and bicarbonate secretion in the gastric mucosa. This mechanism is particularly relevant in the treatment of conditions such as gastric ulcers and duodenal ulcers. Additionally, it has been shown to reduce gastric acid secretion and protect the gastric mucosa from damage caused by various irritants. These properties make it an effective therapeutic agent for a range of gastrointestinal disorders.

Recent research has focused on the molecular mechanisms underlying the actions of (16R)-Mexiprostil. Studies have demonstrated that this compound not only activates prostaglandin receptors but also modulates intracellular signaling pathways involved in mucosal protection. For instance, research indicates that (16R)-Mexiprostil can activate the cAMP-dependent protein kinase A (PKA) pathway, leading to increased mucosal blood flow and enhanced mucosal defense mechanisms. These findings highlight the compound's multifaceted approach to gastroprotection.

Moreover, clinical trials have shown that (16R)-Mexiprostil is highly effective in treating acute gastric mucosal injury. A study published in the Journal of Pharmacology and Experimental Therapeutics reported that patients treated with (16R)-Mexiprostil experienced a significant reduction in ulcer area and improved healing rates compared to placebo recipients. Another study published in Gastroenterology found that (16R)-Mexiprostil was superior to conventional treatments in preventing recurrent ulcers. These clinical findings underscore the therapeutic potential of this compound.

The synthesis and structural optimization of (16R)-Mexiprostil have been areas of active research in recent years. Advances in synthetic methodologies have enabled the production of high-purity batches of this compound, which is essential for both preclinical and clinical studies. Additionally, computational modeling techniques have been employed to predict and enhance the pharmacokinetic properties of (16R)-Mexiprostil. These efforts have led to the development of more efficient synthetic routes and improved understanding of its molecular interactions.

The role of (16R)-Mexiprostil in chronic gastrointestinal diseases has also been explored. Research suggests that this compound may have potential applications in conditions such as inflammatory bowel disease (IBD). Studies indicate that (16R)-Mexiprostil can modulate inflammatory responses by inhibiting pro-inflammatory cytokine production and promoting mucosal healing. These findings open new avenues for therapeutic intervention in IBD patients.

In conclusion, (16R)-Mexiprostil, with its CAS number CAS No. 76822-56-5, represents a significant advancement in the treatment of gastrointestinal disorders. Its unique chemical structure, potent pharmacological effects, and promising clinical outcomes make it a valuable therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and expand its therapeutic applications. As our understanding of gastrointestinal diseases evolves, compounds like (16R)-Mexiprostil are poised to play a crucial role in improving patient care.